N-(4-amino-6-oxo-2-((2-oxo-2-((4-(trifluoromethoxy)phenyl)amino)ethyl)thio)-1,6-dihydropyrimidin-5-yl)-5-bromofuran-2-carboxamide

• IUPAC Name: N-[4-amino-6-oxo-2-[2-oxo-2-[4-(trifluoromethoxy)anilino]ethyl]sulfanyl-1H-pyrimidin-5-yl]-5-bromofuran-2-carboxamide
• InChI: InChI=1S/C18H13BrF3N5O5S/c19-11-6-5-10(31-11)15(29)25-13-14(23)26-17(27-16(13)30)33-7-12(28)24-8-1-3-9(4-2-8)32-18(20,21)22/h1-6H,7H2,(H,24,28)(H,25,29)(H3,23,26,27,30)
• InChI Key: LYNZOBOFEZWWII-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1NC(=O)CSC2=NC(=C(C(=O)N2)NC(=O)C3=CC=C(O3)Br)N)OC(F)(F)F
• Molecular Formula: C18H13BrF3N5O5S
• Molecular Weight: 548.3 g/mol

Description

N-(4-amino-6-oxo-2-((2-oxo-2-((4-(trifluoromethoxy)phenyl)amino)ethyl)thio)-1,6-dihydropyrimidin-5-yl)-5-bromofuran-2-carboxamide is a useful research compound. Its molecular formula is C18H13BrF3N5O5S and its molecular weight is 548.29. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Biological Evaluation

A study detailed the synthesis and biological evaluation of novel pyrazolopyrimidines derivatives, demonstrating anticancer and anti-5-lipoxygenase activities. The structural analogs created show a relationship between the chemical structure and biological activity, indicating that modifications to the core structure can lead to significant biological effects, potentially relevant to the specified compound's research applications (Rahmouni et al., 2016).

Antibacterial and Anti-Inflammatory Activities

Another study synthesized new pyrimidine and thiophene derivatives, evaluating them for antibacterial and anti-inflammatory activities. The findings suggest that structurally related compounds could have applications in developing new antimicrobial and anti-inflammatory agents, highlighting the potential research applications of the compound (Lahsasni et al., 2018).

Antimicrobial Activity

Further research on pyridine-2(1H)-thione derivatives synthesized thio-substituted ethyl nicotinate, thieno[2,3-b]pyridine, and pyridothienopyrimidine derivatives, assessing their antimicrobial activity. This indicates the compound's relevance in synthesizing new molecules with potential antimicrobial properties (Gad-Elkareem et al., 2011).

In Vitro Pharmacological Screening

Another study focused on the synthesis, characterization, and in vitro pharmacological screening of 3, 4-dihydropyrimidin-2-one derivatives. It highlighted the importance of synthetic modifications for enhancing biological activities, suggesting avenues for the research applications of compounds with similar structures (Dey et al., 2022).